Cas no 1806903-80-9 (Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806903-80-9
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874407
• Update Time: 2025-05-21

Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-17-9(16)3-7-6(4-11)5(10(13)14)2-8(12)15-7/h2,10H,3-4H2,1H3
• InChI Key： KWCVXJCKYGYXJF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(N=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1806903-80-9)

In the realm of specialty chemicals, Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1806903-80-9) stands out as a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. This compound, characterized by its unique pyridine backbone and functional groups, has garnered attention for its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives synthesis", "difluoromethyl group applications", and "chloromethyl pyridine acetate uses", reflecting the growing interest in its utility.

The molecular structure of Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate features a chloromethyl and a difluoromethyl group, which are pivotal for its reactivity. These moieties enable the compound to participate in cross-coupling reactions, nucleophilic substitutions, and other transformations critical for drug discovery. Recent trends in green chemistry and sustainable synthesis have also spurred investigations into eco-friendly methods for producing such intermediates, aligning with global demands for environmentally responsible manufacturing.

One of the most searched questions related to this compound is: "How is Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate used in medicinal chemistry?" The answer lies in its ability to serve as a building block for heterocyclic compounds, which are prevalent in FDA-approved drugs. Its chloro and difluoromethyl substituents enhance binding affinity to biological targets, making it valuable for designing kinase inhibitors and antimicrobial agents. Additionally, its ester group allows for further derivatization, expanding its applicability in structure-activity relationship (SAR) studies.

In agrochemical research, Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate is explored for its potential in developing novel crop protection agents. The difluoromethyl group, in particular, is known to improve the metabolic stability of pesticides, addressing challenges like resistance management and environmental persistence. Queries such as "pyridine-based herbicides" and "fluorinated agrochemicals" highlight the intersection of this compound with cutting-edge agricultural solutions.

From a synthetic perspective, the compound’s CAS No. 1806903-80-9 is often referenced in patents and academic journals detailing multi-step organic synthesis. Optimizing its production involves balancing yield, purity, and cost-effectiveness—topics frequently searched by chemists. Advanced techniques like flow chemistry and catalysis are being tested to streamline its manufacture, reflecting the industry’s shift toward process intensification.

Safety and handling of Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate are also common concerns. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments) and personal protective equipment (PPE) are recommended to maintain stability. Searches for "chemical stability of pyridine esters" and "handling halogenated compounds" underscore the need for rigorous protocols in laboratory and industrial settings.

In conclusion, Methyl 6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1806903-80-9) exemplifies the synergy between structural complexity and functional diversity. Its relevance in drug development, agrochemical innovation, and methodological advancements ensures its continued prominence in scientific discourse. As research evolves, so too will its applications, driven by the relentless pursuit of molecular efficiency and sustainability.